Cas no 670233-13-3 (Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate)

• Product Name: Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• CAS No: 670233-13-3
• MF: C₁₅H₁₈N₂O₃S
• MW: 306.380022525787
• MDL: MFCD01357697
• CID: 4715897
• Update Time: 2025-10-14

Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(cyanoacetyl)amino]-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Ethyl 2-(2-cyanoacetamido)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate
• BBL017193
• STK441921
• R4505
• ST50919607
• ethyl 2-(2-cyanoacetylamino)-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophene-3-ca rboxylate
• ethyl 2-(2-cyanoacetamido)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• MDL： MFCD01357697
• Inchi： 1S/C15H18N2O3S/c1-3-20-15(19)13-10-5-4-9(2)8-11(10)21-14(13)17-12(18)6-7-16/h9H,3-6,8H2,1-2H3,(H,17,18)
• InChI Key： OZQFMZHRNNVVQY-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CC(C)CC2)NC(CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 459
• Topological Polar Surface Area: 107

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Boiling Point: 560.6±50.0 °C at 760 mmHg

Ethyl 2-(Cyanoacetyl)amino-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃